Cas no 198953-76-3 (2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione, 10b-[3-[[(2S,5R)-3,6-dioxo-5-(phenylmethyl)-2-piperazinyl]methyl]-1H-indol-7-yl]-6,10b,11,11a-tetrahydro-3-(phenylmethyl)-, (3R,5aR,10bR,11aS)-)

2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione, 10b-[3-[[(2S,5R)-3,6-dioxo-5-(phenylmethyl)-2-piperazinyl]methyl]-1H-indol-7-yl]-6,10b,11,11a-tetrahydro-3-(phenylmethyl)-, (3R,5aR,10bR,11aS)- structure
198953-76-3 structure
Product Name:2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione, 10b-[3-[[(2S,5R)-3,6-dioxo-5-(phenylmethyl)-2-piperazinyl]methyl]-1H-indol-7-yl]-6,10b,11,11a-tetrahydro-3-(phenylmethyl)-, (3R,5aR,10bR,11aS)-
CAS No:198953-76-3
MF:C40H36N6O4
MW:664.751648902893
CID:2733371
PubChem ID:11308351
Update Time:2024-11-06

2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione, 10b-[3-[[(2S,5R)-3,6-dioxo-5-(phenylmethyl)-2-piperazinyl]methyl]-1H-indol-7-yl]-6,10b,11,11a-tetrahydro-3-(phenylmethyl)-, (3R,5aR,10bR,11aS)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione, 10b-[3-[[(2S,5R)-3,6-dioxo-5-(phenylmethyl)-2-piperazinyl]methyl]-1H-indol-7-yl]-6,10b,11,11a-tetrahydro-3-(phenylmethyl)-, (3R,5aR,10bR,11aS)-
    • (+)-Asperazine
    • Asperazine
    • SMR004614074
    • MLS005941360
    • 198953-76-3
    • (1R,4R,7S,9R)-4-Benzyl-9-[3-[[(2S,5R)-5-benzyl-3,6-dioxopiperazin-2-yl]methyl]-1H-indol-7-yl]-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione
    • DA-71079
    • CS-0898236
    • HY-N12337
    • CHEBI:209687
    • Inchi: 1S/C40H36N6O4/c47-35-30(18-23-10-3-1-4-11-23)42-36(48)31(43-35)20-25-22-41-34-26(25)14-9-16-28(34)40-21-33-37(49)44-32(19-24-12-5-2-6-13-24)38(50)46(33)39(40)45-29-17-8-7-15-27(29)40/h1-17,22,30-33,39,41,45H,18-21H2,(H,42,48)(H,43,47)(H,44,49)/t30-,31+,32-,33+,39-,40-/m1/s1
    • InChI Key: AWMBNXCUMNOLQI-JQLKQZRRSA-N
    • SMILES: N1C2=C(C=CC=C2)[C@@]2(C3C4=C(C=CC=3)C(C[C@H]3C(=O)N[C@H](CC5=CC=CC=C5)C(=O)N3)=CN4)C[C@@]3([H])C(=O)N[C@H](CC4=CC=CC=C4)C(=O)N3[C@@]12[H]

Computed Properties

  • Exact Mass: 664.27980365g/mol
  • Monoisotopic Mass: 664.27980365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 7
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.718
  • Topological Polar Surface Area: 135Ų

2H-Pyrazino[1',2':1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione, 10b-[3-[[(2S,5R)-3,6-dioxo-5-(phenylmethyl)-2-piperazinyl]methyl]-1H-indol-7-yl]-6,10b,11,11a-tetrahydro-3-(phenylmethyl)-, (3R,5aR,10bR,11aS)- Pricemore >>

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198953-76-3 97.0%
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